Cas no 787591-12-2 (Imidazo[1,2-a]pyrazin-8-amine, 3-(1,3-benzodioxol-5-yl)-N-methyl-)

• Product Name: Imidazo[1,2-a]pyrazin-8-amine, 3-(1,3-benzodioxol-5-yl)-N-methyl-
• CAS No: 787591-12-2
• MF: C₁₄H₁₂N₄O₂
• MW: 268.2706823349
• CID: 533941
• PubChem ID: 11471161
• Update Time: 2025-04-19

Imidazo[1,2-a]pyrazin-8-amine, 3-(1,3-benzodioxol-5-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-8-amine, 3-(1,3-benzodioxol-5-yl)-N-methyl-
• 3-(1,3-benzodioxol-5-yl)-N-methylimidazo[1,2-a]pyrazin-8-amine
• SCHEMBL5408543
• 787591-12-2
• DTXSID10466991
• 3-(Benzo[d][1,3]dioxol-5-yl)-N-methylimidazo[1,2-a]pyrazin-8-amine

• Inchi： 1S/C14H12N4O2/c1-15-13-14-17-7-10(18(14)5-4-16-13)9-2-3-11-12(6-9)20-8-19-11/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： MOJOEXLSAUMPDP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=CN=C2C(NC)=NC=CN12

Computed Properties

• Exact Mass: 268.09602564g/mol
• Monoisotopic Mass: 268.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.7Ų